Cas no 376592-17-5 (5-(5-Chloro-2-methoxyphenyl)nicotinic acid)

5-(5-Chloro-2-methoxyphenyl)nicotinic acid structure
376592-17-5 structure
Product Name:5-(5-Chloro-2-methoxyphenyl)nicotinic acid
CAS No:376592-17-5
MF:C13H10ClNO3
MW:263.676402568817
CID:2114686
PubChem ID:52984128
Update Time:2024-03-01

5-(5-Chloro-2-methoxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(5-chloro-2-methoxyphenyl)nicotinic acid
    • 5-(5-chloro-2-methoxyphenyl)pyridine-3-carboxylic acid
    • STOIWSHSUNXELR-UHFFFAOYSA-N
    • 5-(5-chloro-2-methoxyphenyl)-nicotinic acid
    • 5-(5-Chloro-2-methoxyphenyl)nicotinic acid
    • Inchi: 1S/C13H10ClNO3/c1-18-12-3-2-10(14)5-11(12)8-4-9(13(16)17)7-15-6-8/h2-7H,1H3,(H,16,17)
    • InChI Key: STOIWSHSUNXELR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C1C=NC=C(C(=O)O)C=1)OC

Computed Properties

  • Exact Mass: 263.0349209g/mol
  • Monoisotopic Mass: 263.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4
  • XLogP3: 2.6
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